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Compound of Interest

Compound Name: N-Methylbenzylamine

Cat. No.: B140818 Get Quote

An In-depth Technical Guide to the Safe Handling of N-Methylbenzylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Methylbenzylamine
(CAS No. 103-67-3), intended for laboratory and drug development professionals. Adherence

to these guidelines is crucial for ensuring a safe working environment.

Hazard Identification and Classification
N-Methylbenzylamine is classified as a hazardous chemical. It is harmful if swallowed and

causes severe skin burns and eye damage.[1][2][3] Inhalation may cause irritation or corrosive

injuries to the respiratory tract.[2][4]

GHS Classification:

Acute Toxicity, Oral (Category 4)[1][3]

Skin Corrosion (Sub-category 1B)[1][3]

Eye Damage (Category 1)

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5]

May cause an allergic skin reaction.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b140818?utm_src=pdf-interest
https://www.benchchem.com/product/b140818?utm_src=pdf-body
https://www.benchchem.com/product/b140818?utm_src=pdf-body
https://www.benchchem.com/product/b140818?utm_src=pdf-body
https://www.echemi.com/sds/n-methylbenzylamine-pid_Seven1449.html
https://pim-resources.coleparmer.com/sds/97205.pdf
https://wap.guidechem.com/encyclopedia/n-methylbenzylamine-dic1796.html
https://pim-resources.coleparmer.com/sds/97205.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB8218063_EN.htm
https://www.echemi.com/sds/n-methylbenzylamine-pid_Seven1449.html
https://wap.guidechem.com/encyclopedia/n-methylbenzylamine-dic1796.html
https://www.echemi.com/sds/n-methylbenzylamine-pid_Seven1449.html
https://wap.guidechem.com/encyclopedia/n-methylbenzylamine-dic1796.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-nbenzylmethylamine-CASNO-103-67-00049-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-nbenzylmethylamine-CASNO-103-67-00049-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Danger[1]

Hazard Statements:

H302: Harmful if swallowed.[1][3]

H314: Causes severe skin burns and eye damage.[1][3][5]

H317: May cause an allergic skin reaction.[5]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Methylbenzylamine is provided in

the table below.

Property Value

Appearance Clear, colorless to pale yellow liquid[2]

CAS Number 103-67-3[1]

Molecular Formula C₈H₁₁N[6][7]

Molecular Weight 121.18 g/mol [7]

Boiling Point 185 °C (365 °F)[8]

Flash Point 77 °C (170.6 °F)[2]

Autoignition Temperature 380 °C (716 °F)[2]

Density 0.94 g/cm³[3]

Solubility
Soluble in water and organic solvents like

ethanol and ether.[3]

Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and ensure

stability.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][9]

Avoid contact with skin, eyes, and clothing.[1][6]

Do not breathe vapors or mist.[2]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[6]

Ground and bond containers when transferring material.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from sources of ignition, heat, sparks, and open flames.[2][9]

Store in a corrosives area.[3][9]

Incompatible with strong oxidizing agents, acids, acid anhydrides, acid chlorides, and carbon

dioxide.[3][9]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling N-
Methylbenzylamine:
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PPE Category Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.[1][10]

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile,

neoprene, or PVC). Inspect gloves before use.

[1][10]

Body Protection

Wear a flame-resistant lab coat and appropriate

protective clothing to prevent skin exposure.[1]

[2]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA approved

respirator.[2]

First Aid Measures
Immediate medical attention is required in case of exposure.

First Aid Procedures:
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Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air

If breathing is difficult, give oxygen

If not breathing, give artificial respiration

Get immediate medical attention

Remove contaminated clothing Flush skin with plenty of water for at least 15 minutes Get medical aid

Immediately flush eyes with water for at least 15 minutes Remove contact lenses, if present and easy to do Get immediate medical attention

Do NOT induce vomiting Rinse mouth with water If conscious, give 2-4 cupfuls of milk or water Get immediate medical attention

Click to download full resolution via product page

Caption: First aid procedures for N-Methylbenzylamine exposure.

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove contaminated clothing and shoes. Flush the skin with

plenty of water for at least 15 minutes. Get medical aid.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Get immediate medical attention.[2][6]
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Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get immediate

medical attention.[2]

Fire-Fighting Measures
N-Methylbenzylamine is a combustible liquid.[2]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[1][6]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[5]

Specific Hazards: Thermal decomposition can produce irritating gases and vapors, including

nitrogen oxides, carbon monoxide, and carbon dioxide.[6][9] Fumes can form explosive

mixtures with air.[11]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize hazards.

Spill Response Workflow:
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Accidental Release Protocol

Spill Detected

Evacuate personnel to a safe area

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Contain the spill with inert material (e.g., sand, vermiculite)

Collect absorbed material into a suitable container for disposal

Clean the spill area

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill.
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Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection, chemical-resistant gloves, and eye protection.[1][11]

Environmental Precautions: Prevent the spill from entering drains or waterways.[1]

Containment and Cleaning: Absorb the spill with an inert material such as sand, earth, or

vermiculite.[2] Collect the absorbed material into a suitable, closed container for disposal.[1]

Use spark-proof tools and explosion-proof equipment.[1]

Disposal Considerations
Dispose of N-Methylbenzylamine and contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[1] Contact a licensed

professional waste disposal service.[8]

Toxicological Information
While comprehensive toxicological data is not readily available in all safety data sheets, the

primary hazards are acute oral toxicity and severe skin and eye corrosion.[1]

Toxicity Endpoint Result

Acute Oral Toxicity Category 4 - Harmful if swallowed[1]

Skin Corrosion/Irritation Sub-category 1B - Causes severe skin burns[1]

Serious Eye Damage/Irritation Causes severe eye damage[1]

No specific LD50 or LC50 data was consistently reported across the reviewed safety data

sheets.

Experimental Protocols
Detailed experimental protocols involving N-Methylbenzylamine should be developed in

accordance with standard laboratory safety practices and the specific requirements of the

research. Key safety considerations for protocol development include:
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Risk Assessment: Conduct a thorough risk assessment for any new procedure involving this

chemical.

Engineering Controls: Utilize fume hoods and ensure proper ventilation.

Personal Protective Equipment: Select PPE appropriate for the scale and nature of the

experiment.

Emergency Procedures: Ensure that all personnel are aware of emergency procedures and

the location of safety equipment such as eyewash stations and safety showers.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b140818#n-methylbenzylamine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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